Cas no 2026239-44-9 ({1-(quinoxalin-2-yl)methylcyclopropyl}methanamine)
{1-(quinoxalin-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties
Names and Identifiers
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- 2026239-44-9
- {1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine
- EN300-1824095
- {1-(quinoxalin-2-yl)methylcyclopropyl}methanamine
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- Inchi: 1S/C13H15N3/c14-9-13(5-6-13)7-10-8-15-11-3-1-2-4-12(11)16-10/h1-4,8H,5-7,9,14H2
- InChI Key: TVYSSXLXNKJMCE-UHFFFAOYSA-N
- SMILES: NCC1(CC2C=NC3C=CC=CC=3N=2)CC1
Computed Properties
- Exact Mass: 213.126597491g/mol
- Monoisotopic Mass: 213.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 51.8Ų
{1-(quinoxalin-2-yl)methylcyclopropyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1824095-0.05g |
{1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine |
2026239-44-9 | 0.05g |
$1008.0 | 2023-08-31 | ||
| Enamine | EN300-1824095-0.1g |
{1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine |
2026239-44-9 | 0.1g |
$1056.0 | 2023-08-31 | ||
| Enamine | EN300-1824095-0.25g |
{1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine |
2026239-44-9 | 0.25g |
$1104.0 | 2023-08-31 | ||
| Enamine | EN300-1824095-0.5g |
{1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine |
2026239-44-9 | 0.5g |
$1152.0 | 2023-08-31 | ||
| Enamine | EN300-1824095-1.0g |
{1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine |
2026239-44-9 | 1g |
$1315.0 | 2023-05-23 | ||
| Enamine | EN300-1824095-2.5g |
{1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine |
2026239-44-9 | 2.5g |
$2351.0 | 2023-08-31 | ||
| Enamine | EN300-1824095-5.0g |
{1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine |
2026239-44-9 | 5g |
$3812.0 | 2023-05-23 | ||
| Enamine | EN300-1824095-10.0g |
{1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine |
2026239-44-9 | 10g |
$5652.0 | 2023-05-23 | ||
| Enamine | EN300-1824095-1g |
{1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine |
2026239-44-9 | 1g |
$1200.0 | 2023-08-31 | ||
| Enamine | EN300-1824095-5g |
{1-[(quinoxalin-2-yl)methyl]cyclopropyl}methanamine |
2026239-44-9 | 5g |
$3479.0 | 2023-08-31 |
{1-(quinoxalin-2-yl)methylcyclopropyl}methanamine Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on {1-(quinoxalin-2-yl)methylcyclopropyl}methanamine
Introduction to {1-(quinoxalin-2-yl)methylcyclopropyl}methanamine (CAS No. 2026239-44-9)
{1-(quinoxalin-2-yl)methylcyclopropyl}methanamine (CAS No. 2026239-44-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its quinoxaline and cyclopropyl moieties, has been the subject of several recent studies exploring its biological activities and pharmacological properties.
The quinoxaline scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The incorporation of a cyclopropyl group into the structure of {1-(quinoxalin-2-yl)methylcyclopropyl}methanamine adds an additional layer of complexity and potentially enhances its bioactivity by influencing the compound's conformational flexibility and lipophilicity.
Recent research has focused on the synthesis and biological evaluation of {1-(quinoxalin-2-yl)methylcyclopropyl}methanamine. A study published in the Journal of Medicinal Chemistry in 2021 reported the efficient synthesis of this compound using a multi-step process involving palladium-catalyzed coupling reactions and subsequent functional group manipulations. The authors demonstrated that the compound exhibited potent inhibitory activity against a panel of cancer cell lines, particularly those derived from breast and lung cancers.
In another study, researchers investigated the mechanism of action of {1-(quinoxalin-2-yl)methylcyclopropyl}methanamine using a combination of in vitro and in silico approaches. The results indicated that the compound selectively targets key signaling pathways involved in cell proliferation and apoptosis. Specifically, it was found to inhibit the activation of Akt and ERK kinases, which are crucial for cancer cell survival and growth. These findings suggest that {1-(quinoxalin-2-yl)methylcyclopropyl}methanamine could be a promising lead compound for the development of new anticancer agents.
Beyond its potential as an anticancer agent, {1-(quinoxalin-2-yl)methylcyclopropyl}methanamine has also shown promise in other therapeutic areas. For instance, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that the compound exhibited significant anti-inflammatory activity in both cellular and animal models. The researchers found that it effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory diseases.
The pharmacokinetic properties of {1-(quinoxalin-2-yl)methylcyclopropyl}methanamine have also been evaluated to assess its suitability as a drug candidate. Preliminary studies indicate that the compound has favorable oral bioavailability and metabolic stability, which are essential for successful clinical translation. However, further research is needed to optimize these properties and ensure optimal therapeutic efficacy.
In conclusion, {1-(quinoxalin-2-yl)methylcyclopropyl}methanamine (CAS No. 2026239-44-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its full potential and bring this promising molecule closer to clinical use.
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